2-[4-(2-Chlorophenoxy)butylamino]ethanol

• IUPAC Name: 2-[4-(2-chlorophenoxy)butylamino]ethanol
• InChI: InChI=1S/C12H18ClNO2/c13-11-5-1-2-6-12(11)16-10-4-3-7-14-8-9-15/h1-2,5-6,14-15H,3-4,7-10H2
• InChI Key: NNKPYCYUMXLFPI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)OCCCCNCCO)Cl
• Molecular Formula: C12H18ClNO2
• Molecular Weight: 243.73 g/mol

Description

2-[4-(2-Chlorophenoxy)butylamino]ethanol is a synthetic organic compound characterized by a phenoxy group substituted with chlorine at the ortho position, linked to a butylaminoethanol backbone. The chlorine substituent at the 2-position of the phenoxy group likely enhances lipophilicity and metabolic stability compared to non-halogenated analogs .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[4-(2-Chlorophenoxy)butylamino]ethanol typically involves the reaction of 2-chlorophenol with 1,4-dibromobutane to form 4-(2-chlorophenoxy)butane. This intermediate is then reacted with ethanolamine under basic conditions to yield the final product. The reaction conditions often include the use of a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reactions.

Industrial Production Methods

Industrial production of 2-[4-(2-Chlorophenoxy)butylamino]ethanol follows similar synthetic routes but on a larger scale. The process involves the use of continuous flow reactors to ensure efficient mixing and reaction control. The use of catalysts and optimized reaction conditions helps in achieving high yields and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

2-[4-(2-Chlorophenoxy)butylamino]ethanol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form the corresponding amine.

Substitution: The chlorophenoxy group can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Nucleophiles such as amines and thiols can be used under basic conditions.

Major Products

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of primary or secondary amines.

Substitution: Formation of substituted phenoxy compounds.

Scientific Research Applications

2-[4-(2-Chlorophenoxy)butylamino]ethanol has diverse applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including its use as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 2-[4-(2-Chlorophenoxy)butylamino]ethanol involves its interaction with specific molecular targets. The compound can bind to receptors or enzymes, modulating their activity. The presence of the chlorophenoxy group enhances its binding affinity and specificity. The pathways involved may include signal transduction cascades and metabolic processes.

Comparison with Similar Compounds

Key Observations :

• Substituent Effects : The 2-chloro group in the target compound may confer greater steric hindrance and electron-withdrawing effects than the bulky 4-(1,1,3,3-Tetramethylbutyl) group in ’s compound. This could reduce water solubility but enhance binding to hydrophobic targets .
• Bioactivity Divergence: Phenylethanolamine A () contains a nitro group and methoxy substitution, which are critical for its β-agonist activity. The absence of these groups in 2-[4-(2-Chlorophenoxy)butylamino]ethanol suggests distinct pharmacological or toxicological profiles .

Physicochemical and Pharmacokinetic Data

Solubility and Stability

While experimental data for the target compound are lacking, inferences can be drawn from analogs:

• Lipophilicity: The 2-chloro substituent likely increases logP compared to non-halogenated phenoxyethanol derivatives, enhancing membrane permeability but reducing aqueous solubility .